2-[(2-Hydroxy-1,1-dimethylethyl)amino]-nicotinic acid

• IUPAC Name: 2-[(1-hydroxy-2-methylpropan-2-yl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H14N2O3/c1-10(2,6-13)12-8-7(9(14)15)4-3-5-11-8/h3-5,13H,6H2,1-2H3,(H,11,12)(H,14,15)
• InChI Key: LVRAHEKTVFAZTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC1=C(C=CC=N1)C(=O)O
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• CAS No.: 1220035-10-8

Description

Synthesis Analysis

The synthesis of related compounds has been documented. For example, the compound N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide was synthesized by reacting 3-methylbenzoyl chloride or 3-methylbenzoic acid with 2-amino-2-methyl-1-propanol.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed. For instance, the compound (2-Hydroxy-1,1-dimethylethyl)ammonium palmitate has a molecular weight of 345.6 g/mol. Another compound, 2-amino-N-(2-hydroxy-1,1-dimethylethyl)-3,5-dinitrobenzamide, has a molecular weight of 327.42 g/mol.

Chemical Reactions Analysis

The chemical reactions involving related compounds have been studied. For instance, the reactions of O2 with the 2-hydroxy-1,1-dimethylethyl and 2-hydroxy-2-methylpropyl radicals are important for understanding the oxidation of neopentane and other branched hydrocarbons.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been analyzed. For instance, the compound (2-Hydroxy-1,1-dimethylethyl)ammonium palmitate has a molecular weight of 345.6 g/mol, a hydrogen bond donor count of 3, and a hydrogen bond acceptor count of 4.

Scientific Research Applications

Hypoglycemic Agent Development

1,2-Dihydro-2-oxo-6-(2,2-dimethylpropyl)-3-pyridinecarboxylic acid, a compound related to 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-nicotinic acid, has been investigated for its hypoglycemic properties. This study identified it as a potential oral hypoglycemic agent without the undesirable actions of nicotinic acid (Youngdale & Oglia, 1985).

Pharmacological Effects on Skin

Research has explored the role of HCA₂ (GPR109A) in the skin responses induced by nicotinic acid and related compounds, investigating their mechanisms and potential therapeutic applications (Hanson, Gille, & Offermanns, 2012).

Chemical Synthesis and Applications

Several studies have focused on the efficient synthesis of derivatives of nicotinic acid for various applications. For example, the synthesis of nicotinic acid-based pseudopeptides has been developed (Ovdiichuk et al., 2015), and methods for producing nicotinic acid with potential industrial applications have been reviewed (Lisicki, Nowak, & Orlińska, 2022).

Crystal Structure and Solid-State Properties

Research into the crystal structure and solid-state properties of nicotinic acid derivatives has provided insights into their chemical behavior and potential uses in various fields (Kalra et al., 2017).

Biological Activity and Potential Therapeutics

The synthesis and investigation of biological activity of novel compounds derived from nicotinic acid have been a focus, with potential applications in therapeutics (Khattab, 2005).

Environmental and Energy Applications

Sterically hindered amines related to this compound have been studied for their interaction with CO2, suggesting potential applications in environmental and energy sectors (Im et al., 2011).

Mechanism of Action

The mechanism of action of related compounds has been explored. For example, AN-7, a related compound, exerts its biological effects by targeting several signaling pathways involved in cell growth, survival, and apoptosis.